Cas no 23077-43-2 (5-Fluoro-1H-indole-3-carboxylic acid)

• Product Name: 5-Fluoro-1H-indole-3-carboxylic acid
• CAS No: 23077-43-2
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD00047171
• CID: 52220
• PubChem ID: 17750930
• Update Time: 2025-04-18

5-Fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indole-3-carboxylic acid
• 1H-INDOLE-3-CARBOXYLIC ACID,5-FLUORO
• 5-FLUOROINDOLE-3-CARBOXYLIC ACID
• 5-Fluor-3-indolcarbonsaeure
• 5-fluoro-1H-indol-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 5-fluoro-
• PubChem7981
• SDZBAXLIHRBNOV-UHFFFAOYSA-N
• AS06055
• LS20293
• CM13611
• 1H-Indole-3-carboxylicacid, 5-fluoro-
• 5-fluoranyl-1H-indole-3-carboxylic acid
• SY058
• 5-Fluoro-indole-3-carboxylic acid
• SCHEMBL784795
• 5-fluoroindole-3-carboxylic acid, AldrichCPR
• MFCD00047171
• SB35739
• A816559
• CS-W005342
• FT-0657341
• DTXSID10590780
• J-517549
• SY058805
• EN300-106949
• Z1160903087
• AKOS005362543
• 23077-43-2
• DS-18503
• ALBB-035458
• DTXCID00541544

• MDL： MFCD00047171
• Inchi： 1S/C9H6FNO2/c10-5-1-2-8-6(3-5)7(4-11-8)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： SDZBAXLIHRBNOV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.51
• Boiling Point: 422.2°C at 760 mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.692
• PSA: 53.09000
• LogP: 2.00520

5-Fluoro-1H-indole-3-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives